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Compound of Interest

Compound Name: 6-Bromochroman

Cat. No.: B1278623

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential, immediate safety and logistical information for the proper disposal of
6-Bromochroman, a halogenated organic compound. Adherence to these procedural steps is
imperative for personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Disposal Overview

6-Bromochroman is classified as a hazardous substance.[1] Due to its bromine content, it
must be treated as halogenated organic hazardous waste. Under no circumstances should it
be disposed of down the drain or in regular trash. The primary disposal route is through a
licensed hazardous waste disposal service, coordinated by your institution's Environmental
Health and Safety (EHS) department.

Key Safety and Disposal Data

A comprehensive Safety Data Sheet (SDS) with detailed disposal information for 6-
Bromochroman is not readily available. The following table summarizes crucial information for
its safe handling and disposal, based on its known hazards and best practices for halogenated
organic compounds.
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Parameter Guideline/Value Source
Chemical Name 6-Bromochroman PubChem
Molecular Formula C9H9BroO [1]
Molecular Weight 213.07 g/mol [1]

Acute Toxicity, Oral (Harmful if

swallowed)[1] Acute Toxicity,

Dermal (Harmful in contact

with skin)[1] Skin Irritation[1]

o Serious Eye Irritation[1] Acute

GHS Hazard Classifications PubChem

Toxicity, Inhalation (Harmful if
inhaled)[1] Specific target
organ toxicity — single
exposure (May cause

respiratory irritation)[1]

Waste Classification

Hazardous Waste;

Halogenated Organic Waste

General Chemical Knowledge

Recommended PPE

Chemical-resistant gloves
(e.g., nitrile), safety goggles,
lab coat. All handling should be

within a chemical fume hood.

General Laboratory Safety

Incompatible Wastes

Non-halogenated organic
waste, strong acids, strong

bases, strong oxidizing agents.

General Chemical Knowledge

Chemically resistant, sealable

container (e.g., glass or high-

Container Type ] ] General Laboratory Safety
density polyethylene) with a
screw-top cap.
"Hazardous Waste,"

Labeling "Halogenated Organic Waste,"  General Laboratory Safety

and "6-Bromochroman."

Disposal Route

Licensed hazardous waste

disposal service via

General Laboratory Safety
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institutional EHS.

Experimental Protocol for Proper Disposal

The disposal of 6-Bromochroman is not an experimental procedure but a strict adherence to
safety protocols. The following step-by-step methodology outlines the correct procedure for its
collection and disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

o Before handling 6-Bromochroman waste, ensure you are wearing appropriate PPE:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles.
o A properly fitting lab coat.

o Conduct all waste handling procedures within a certified chemical fume hood to prevent
inhalation of vapors or aerosols.

o Ensure an eyewash station and safety shower are readily accessible.

Waste Segregation and Collection

« |dentify as Halogenated Waste: Recognize that 6-Bromochroman is a brominated, and
therefore halogenated, organic compound.

o Segregate at the Source: Do not mix 6-Bromochroman waste with non-halogenated organic
waste. Maintain separate, clearly labeled waste streams to ensure proper final disposal,
which is often incineration for halogenated materials.

o Solid Waste:

o Carefully transfer solid 6-Bromochroman waste (e.g., residual powder, contaminated
weigh boats) into a designated, pre-labeled "Halogenated Organic Waste" container.
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o Disposable items contaminated with 6-Bromochroman (e.g., gloves, absorbent pads)
must also be disposed of as hazardous waste in the same container.

Liquid Waste:

o Solutions containing 6-Bromochroman should be collected in a designated "Halogenated
Organic Liquid Waste" container.

o When cleaning non-disposable glassware that has been in contact with 6-
Bromochroman, rinse it with a suitable solvent (e.g., acetone or ethanol). Collect this
rinsate in the halogenated organic liquid waste container. Do not pour the rinsate down the
drain.

Container Selection and Labeling

Choose a Compatible Container: Select a clean, dry, and chemically resistant container with
a secure screw-top cap. Glass or high-density polyethylene (HDPE) containers are generally
suitable.

Properly Label the Container: Before adding any waste, affix a "Hazardous Waste" label to
the container. Clearly write "Halogenated Organic Waste" and the full chemical name, "6-
Bromochroman." If other halogenated wastes are added to the same container, list all
constituents and their approximate percentages.

Storage

Secure Closure: Keep the waste container securely closed at all times, except when adding
waste.

Designated Storage Area: Store the sealed and labeled waste container in a designated,
well-ventilated, and secure hazardous waste satellite accumulation area.

Secondary Containment: The storage area should have secondary containment to capture
any potential leaks.

Arranging for Disposal
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o Contact Environmental Health and Safety (EHS): Do not attempt to dispose of 6-
Bromochroman waste through regular channels. Contact your institution's EHS department
or a licensed chemical waste disposal contractor to arrange for pickup.

o Provide Complete Information: When arranging for disposal, provide the EHS or contractor
with the complete and accurate information from the waste container label.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromochroman waste.
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6-Bromochroman Disposal Workflow
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Caption: Workflow for the safe disposal of 6-Bromochroman waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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